Cas no 2580230-93-7 (1-(propan-2-yl)-2,5-diazaspiro3.4octane)

• Product Name: 1-(propan-2-yl)-2,5-diazaspiro3.4octane
• CAS No: 2580230-93-7
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5664414
• PubChem ID: 165886594
• Update Time: 2025-11-05

1-(propan-2-yl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 2580230-93-7
• 1-(propan-2-yl)-2,5-diazaspiro[3.4]octane
• EN300-27718913
• 1-(propan-2-yl)-2,5-diazaspiro3.4octane

• Inchi： 1S/C9H18N2/c1-7(2)8-9(6-10-8)4-3-5-11-9/h7-8,10-11H,3-6H2,1-2H3
• InChI Key： VCHKQZHWXGBIKE-UHFFFAOYSA-N
• SMILES： N1CC2(CCCN2)C1C(C)C

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.1Ų

Additional information on 1-(propan-2-yl)-2,5-diazaspiro3.4octane

1-(propan-2-yl)-2,5-diazaspiro3.4octane: A Novel Scaffold with Promising Applications in Medicinal Chemistry

1-(propan-2-yl)-2,5-diazaspiro3.4octane, with the CAS number 2580230-93-7, represents a unique class of nitrogen-containing heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. The molecular architecture of this compound is characterized by a spiro system connecting a six-membered ring and an eight-membered ring through a single atom, forming a diazaspiro framework. This structural feature provides a versatile platform for the introduction of functional groups, enabling the modulation of physicochemical properties and biological activities.

Recent studies have highlighted the importance of diazaspiro scaffolds in the development of novel therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 1-(propan-2-yl)-2,5-diazaspiro3.4octane derivatives exhibit promising anti-inflammatory activity by targeting key signaling pathways involved in immune response regulation. The compound's ability to modulate cytokine production and inhibit NF-κB activation has positioned it as a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The spiro configuration of 1-(propan-2-yl)-2,5-diazaspiro3.4octane contributes to its unique conformational flexibility, which is critical for its biological activity. This property allows the molecule to adopt multiple orientations, enhancing its ability to interact with target proteins. A 2024 study published in ACS Chemical Biology revealed that the propan-2-yl group in the compound plays a pivotal role in stabilizing the interaction with G-protein coupled receptors (GPCRs), a family of targets implicated in numerous physiological processes.

Advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of 1-(propan-2-yl)-3,4-diazaspiro2.3octane derivatives. Molecular dynamics simulations conducted in 2023 showed that the diazaspiro core forms hydrogen bonds with specific amino acid residues in target proteins, thereby modulating their function. This insight has guided the rational design of more potent analogs with improved pharmacokinetic profiles.

The 2,5-diazaspiro scaffold has also been explored for its potential in the development of antimicrobial agents. A 2022 study in Antimicrobial Agents and Chemotherapy reported that compounds derived from 1-(propan-2-yl)-2,5-diazaspiro3.4octane demonstrate broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell membrane integrity, a strategy that is particularly relevant in the context of increasing antibiotic resistance.

From a synthetic perspective, the preparation of 1-(propan-2-yl)-2,5-diazaspiro3.4octane has been optimized through various methodologies. A 2024 publication in Organic Letters described a novel one-pot synthesis route that significantly reduces the number of steps required for its preparation. This method involves the cyclization of a substituted aziridine derivative, followed by the introduction of the propan-2-yl group through a selective alkylation process.

Despite its promising properties, the 1-(propan-2-yl)-2,5-diazaspiro3.4octane scaffold presents challenges in terms of metabolic stability and bioavailability. A 2023 study in Drug Metabolism and Disposition investigated the metabolic fate of this compound in vivo and identified key enzymes responsible for its degradation. These findings have informed the design of prodrugs that enhance its therapeutic efficacy while minimizing side effects.

The 2,5-diazaspiro framework has also been explored for its potential in the development of antioxidant agents. Research published in Free Radical Biology and Medicine in 2022 demonstrated that compounds derived from this scaffold exhibit potent radical scavenging activity. The mechanism involves the donation of hydrogen atoms to free radicals, thereby neutralizing them and preventing oxidative damage to cellular components.

Recent advances in drug delivery systems have further expanded the utility of 1-(propan-2-yl)-2,5-diazaspiro3.4octane derivatives. A 2024 study in Advanced Drug Delivery Reviews described the use of lipid nanoparticles to enhance the oral bioavailability of these compounds. This approach has shown promise in overcoming the solubility limitations of the parent molecule, thereby improving its therapeutic potential.

As research into 1-(propan-2-yl)-2,5-diazaspiro3.4octane continues to evolve, the compound's unique structural features are being leveraged to address a wide range of therapeutic challenges. Its ability to modulate multiple biological targets, combined with the flexibility of its spiro architecture, positions it as a valuable platform for the development of next-generation therapeutics.

Future studies are likely to focus on the optimization of 1-(propan-2-yl)-2,5-diazaspiro3.4octane derivatives for specific indications, such as neurodegenerative diseases and oncology. The integration of advanced computational tools with experimental approaches will be critical in accelerating the discovery of more effective and selective compounds based on this scaffold.

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